3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid

• IUPAC Name: 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid
• InChI: InChI=1S/C22H27NO4/c1-5-27-18-12-8-15(9-13-18)19(14-20(24)25)23-21(26)16-6-10-17(11-7-16)22(2,3)4/h6-13,19H,5,14H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key: CWKVBZAPFQTZFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid, also known as TTA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists and has been shown to have a wide range of biological activities.

Mechanism of Action

3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid activates PPARs by binding to their ligand-binding domain, inducing a conformational change that allows the recruitment of coactivators and the subsequent transcriptional activation of target genes. 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has been shown to selectively activate PPARα and PPARδ, but not PPARγ.
Biochemical and Physiological Effects:
3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve lipid and glucose metabolism, reduce inflammation, and prevent the development of obesity, diabetes, and cardiovascular diseases. 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has also been shown to have anti-cancer and neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has several advantages for lab experiments. It is stable, easy to handle, and has a well-defined mechanism of action. 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has also been extensively characterized in terms of its biological activities and has been shown to have a wide range of effects on different cell types and tissues. However, there are also some limitations to the use of 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid in lab experiments. 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has been shown to have some off-target effects, and its effects may vary depending on the experimental conditions and the cell/tissue type used.

Future Directions

There are several future directions for the use of 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid in scientific research. One direction is to further explore the molecular mechanisms underlying its biological activities, including its effects on the epigenome and non-coding RNAs. Another direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative diseases. Finally, there is a need to develop more selective and potent PPAR agonists that can be used in both basic and clinical research.

Scientific Research Applications

3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has been extensively used in scientific research due to its ability to activate PPARs, which are transcription factors that regulate the expression of genes involved in lipid and glucose metabolism, inflammation, and cell differentiation. 3-[(4-tert-butylbenzoyl)amino]-3-(4-ethoxyphenyl)propanoic acid has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective effects.